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Compound of Interest

Compound Name: Solvent red 26

Cat. No.: B147721

An In-depth Technical Guide to Solvent Red 26

CAS Number: 4477-79-6

This technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, synthesis, and analysis of Solvent Red 26. The information is
intended for researchers, scientists, and professionals in drug development and related fields
who require a detailed understanding of this compound.

Molecular Structure and Physicochemical
Properties

Solvent Red 26, also known as C.I. 26120 or Oil Red EGN, is a synthetic disazo dye. Its
chemical structure consists of a substituted azobenzene moiety linked to a naphthol group.

IUPAC Name: 1-[[2,5-dimethyl-4-[(2-methylphenyl)azo]phenyl]lazo]naphthalen-2-ol[1]
Molecular Formula: C2sH22N4O[2][3][4]
Molecular Weight: 394.47 g/mol [2][3][4]

The key physicochemical properties of Solvent Red 26 are summarized in the table below.
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Property Value Reference

Red to reddish-brown
Appearance , [3]
solid/powder

Melting Point ~130 °C (decomposes)

Insoluble in water; Soluble in

Solubility oils, fats, ethanol, acetone, [3]
and xylene.
CAS Number 4477-79-6 [2][3]1[4]

Synthesis of Solvent Red 26

The synthesis of Solvent Red 26 is a multi-step process involving two diazotization and two
azo coupling reactions. The general manufacturing method is as follows: o-Methylaniline (o-
toluidine) is first diazotized and then coupled with 2,5-dimethylbenzenamine (2,5-xylidine). The
resulting aminoazo compound is then diazotized again and coupled with naphthalen-2-ol (2-
naphthol) to yield the final product.[3]

Logical Relationship of Synthesis Pathway
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Caption: Synthesis pathway of Solvent Red 26.

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://www.benchchem.com/product/b147721?utm_src=pdf-body-img
https://www.benchchem.com/product/b147721?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol for Azo Dye Synthesis
(Representative)

While a detailed, peer-reviewed synthesis protocol for Solvent Red 26 is not readily available,
the following is a representative procedure for the synthesis of an azo dye, which can be
adapted for Solvent Red 26 based on its known reaction pathway. This protocol is based on
the well-established methods of diazotization and azo coupling.

Materials:

o-Toluidine

¢ 2,5-Dimethylaniline

e 2-Naphthol

e Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI), concentrated
e Sodium hydroxide (NaOH)

» Ethanol

e Ice

Procedure:

Step 1: Diazotization of o-Toluidine

» Dissolve a specific molar equivalent of o-toluidine in a mixture of concentrated hydrochloric
acid and water.

e Cool the solution to 0-5 °C in an ice bath.

» Slowly add a chilled agueous solution of sodium nitrite with constant stirring, maintaining the
temperature below 5 °C. The formation of the diazonium salt is indicated by a change in the
solution.
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Step 2: First Azo Coupling

e In a separate beaker, dissolve an equimolar amount of 2,5-dimethylaniline in a suitable
solvent.

e Slowly add the cold diazonium salt solution from Step 1 to the 2,5-dimethylaniline solution
with vigorous stirring, while maintaining a low temperature.

e The coupling reaction should result in the precipitation of the intermediate aminoazo
compound.

Step 3: Diazotization of the Intermediate Aminoazo Compound
« |solate the intermediate compound by filtration and wash it with cold water.
e Suspend the intermediate in a hydrochloric acid solution and cool it to 0-5 °C.

» Slowly add a chilled agueous solution of sodium nitrite with stirring to form the second
diazonium salt.

Step 4: Second Azo Coupling

e Dissolve an equimolar amount of 2-naphthol in an aqueous sodium hydroxide solution and
cool it in an ice bath.

e Slowly add the cold diazonium salt solution from Step 3 to the alkaline 2-naphthol solution
with vigorous stirring.

e The final product, Solvent Red 26, will precipitate as a colored solid.
Step 5: Purification

o The crude Solvent Red 26 can be purified by recrystallization from a suitable solvent, such
as ethanol or a mixture of ethanol and water.

« Filter the purified crystals, wash with a small amount of cold solvent, and dry under vacuum.

Analytical Methods
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Visible Spectroscopy

A common application of Solvent Red 26 is as a dye in fuels, and its concentration can be
determined using visible spectroscopy.

Experimental Workflow for Visible Spectroscopy
Analysis
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Caption: Workflow for the analysis of Solvent Red 26 in diesel fuel.
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Detailed Experimental Protocol for Visible Spectroscopy

This protocol is adapted from a standard procedure for determining the concentration of
Solvent Red 26 in diesel fuels.[5]

Instrumentation and Materials:

Portable visible spectrometer

Sample cells (cuvettes) with a 10 mm path length

Solvent Red 26 standard solutions of known concentrations (e.g., in Xylene or a suitable

solvent)

Diesel fuel sample containing an unknown concentration of Solvent Red 26
Procedure:

 Instrument Calibration:

o Turn on the spectrometer and allow it to warm up.

o Using a blank solvent (e.g., undyed diesel fuel or the solvent used for the standards), zero
the instrument.

o Measure the absorbance of a series of standard solutions of Solvent Red 26 of known
concentrations to create a calibration curve.

o Sample Measurement:
o Transfer the diesel fuel sample containing Solvent Red 26 into a cuvette.
o Place the cuvette in the spectrometer.

o Measure the absorbance of the sample at the wavelength of maximum absorbance for
Solvent Red 26 (typically around 520-540 nm).

e Data Analysis:
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o Using the calibration curve, determine the concentration of Solvent Red 26 in the sample
based on its absorbance.

o Alternatively, a multivariate mathematical model that correlates absorbance at specific
wavelengths to concentration can be used.

High-Performance Liquid Chromatography (HPLC)

HPLC is a sensitive method for the detection and quantification of Solvent Red 26.
Experimental Protocol for HPLC Analysis:

A published method for the analysis of Solvent Red 26 utilizes an isocratic elution on a silica
column.

Column: Inertsil 100A, 5y silica column

Mobile Phase: Hexane: Isopropyl alcohol (98:2)

Detection: UV-Vis detector at 520 nm

Quantitation: A standard curve can be generated by injecting known concentrations of
Solvent Red 26.

Spectroscopic Data

Detailed, publicly available NMR and mass spectrometry data for Solvent Red 26 are limited.
For unequivocal structure confirmation and purity assessment, it is recommended to acquire
this data.

Expected Spectroscopic Features:

e 1H NMR: The proton NMR spectrum is expected to show a complex pattern of signals in the
aromatic region (approximately 6.5-8.5 ppm) corresponding to the protons on the substituted
benzene and naphthalene rings. Signals for the methyl groups would appear in the upfield
region (around 2.0-2.5 ppm). The hydroxyl proton may appear as a broad singlet.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b147721?utm_src=pdf-body
https://www.benchchem.com/product/b147721?utm_src=pdf-body
https://www.benchchem.com/product/b147721?utm_src=pdf-body
https://www.benchchem.com/product/b147721?utm_src=pdf-body
https://www.benchchem.com/product/b147721?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 13C NMR: The carbon NMR spectrum will display a number of signals in the aromatic region
(approximately 110-160 ppm) corresponding to the carbon atoms of the aromatic rings. The
methyl carbons would appear at a higher field.

o Mass Spectrometry: The mass spectrum should show a molecular ion peak [M]+ or a
protonated molecular ion peak [M+H]+ corresponding to the molecular weight of Solvent
Red 26 (394.47 g/mol ).

Safety and Handling

Solvent Red 26 is classified as a hazardous substance. It is important to handle this
compound with appropriate safety precautions.

GHS Hazard Statements:

o Causes skin irritation.

e May cause an allergic skin reaction.

o Causes serious eye irritation.

o May cause respiratory irritation.

e Suspected of causing genetic defects.
e Suspected of causing cancer.
Precautionary Measures:

Work in a well-ventilated area or a fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

Avoid inhalation of dust or fumes.

Avoid contact with skin and eyes.
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» Store in a tightly sealed container in a cool, dry place.

This technical guide provides a summary of the available information on Solvent Red 26. For
critical applications, it is recommended to verify this information through independent analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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